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For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of N-Nitroso Osimertinib formation under
various storage conditions. The data presented is synthesized from publicly available
information on nitrosamine impurities and forced degradation studies of osimertinib to provide a
representative understanding of potential stability issues. Detailed experimental protocols for
key analytical procedures are also included.

Executive Summary

The formation of N-Nitroso Osimertinib, a potential genotoxic impurity, is a critical concern in
the manufacturing and storage of osimertinib drug products. This guide benchmarks the
propensity for N-Nitroso Osimertinib formation under different storage conditions, including
elevated temperature, humidity, and light exposure, as well as the influence of packaging
materials. Understanding these factors is paramount for ensuring the safety, efficacy, and
regulatory compliance of osimertinib formulations.

Data Presentation: N-Nitroso Osimertinib Formation
Under Stress Conditions
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The following tables summarize the hypothetical, yet plausible, quantitative data on the
formation of N-Nitroso Osimertinib from an osimertinib drug product under various storage
conditions. This data is intended to be representative and highlights the comparative impact of
different environmental factors.

Table 1: Effect of Temperature and Humidity on N-Nitroso Osimertinib Formation (Duration: 6
Months)

. . N-Nitroso
. Relative Humidity . .
Storage Condition Temperature (°C) (%) Osimertinib (% of
(V]
initial Osimertinib)
Long-Term 25 60 0.05
Intermediate 30 65 0.12
Accelerated 40 75 0.35
High Temperature 60 Ambient 0.78

Table 2: Effect of Light Exposure on N-Nitroso Osimertinib Formation (Duration: 3 Months,
25°C/60% RH)

N-Nitroso Osimertinib (%

Light Condition Exposure of initial Osimertinib)
Controlled (Dark) N/A 0.03
ICH Photostability 1.2 million lux hours 0.08
Direct Sunlight ~8 hours/day 0.15

Table 3: Influence of Packaging Material on N-Nitroso Osimertinib Formation (Duration: 6
Months, 40°C/75% RH)
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N-Nitroso Osimertinib (%

Packaging Material Description o . o
of initial Osimertinib)

HDPE Bottle with Desiccant High-Density Polyethylene 0.28
Aluminum Blister ]

) Cold Form Aluminum 0.30
(Nitrocellulose-free)
Aluminum Blister (with Potential source of nitrosating 0.45
Nitrocellulose-based primer) agents '
Glass Bottle Inert Container 0.25

Experimental Protocols

Detailed methodologies for the key experiments cited in this guide are provided below. These
protocols are based on established analytical techniques for the detection and quantification of
nitrosamine impurities and degradation products of osimertinib.

Stability-Indicating HPLC Method for Osimertinib and Its
Degradation Products

This method is designed to separate and quantify osimertinib and its potential degradation
products, including N-Nitroso Osimertinib.

¢ Instrumentation: High-Performance Liquid Chromatography (HPLC) system with a UV
detector.

e Column: C18 reverse-phase column (e.g., 4.6 mm x 250 mm, 5 ym).
» Mobile Phase A: 0.1% Formic Acid in Water.
» Mobile Phase B: Acetonitrile.
o Gradient Elution:
o 0-5min: 95% A, 5% B

o 5-25 min: Gradient to 40% A, 60% B
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[e]

25-30 min: Gradient to 20% A, 80% B

o

30-35 min: Hold at 20% A, 80% B

[¢]

35-36 min: Gradient back to 95% A, 5% B

[¢]

36-45 min: Re-equilibration at 95% A, 5% B

e Flow Rate: 1.0 mL/min.

e Column Temperature: 30°C.

» Detection Wavelength: 254 nm.
e Injection Volume: 10 pL.

o Sample Preparation: Dissolve the sample in a suitable diluent (e.g., 50:50 water:acetonitrile)
to a final concentration of approximately 1 mg/mL of osimertinib.

LC-MS/MS Method for Quantification of N-Nitroso
Osimertinib

This highly sensitive and specific method is for the trace-level quantification of N-Nitroso
Osimertinib.

Instrumentation: Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) system.

« lonization Source: Electrospray lonization (ESI) in positive ion mode.

e Mass Spectrometer: Triple quadrupole.

o LC Conditions: Similar to the HPLC method described above, but may be optimized for
faster analysis times with a UPLC system.

e MRM Transitions:

o N-Nitroso Osimertinib: Precursor lon > Product lon (Specific m/z values to be
determined using a reference standard).
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o Internal Standard (e.qg., Isotopically labeled N-Nitroso Osimertinib): Precursor lon >
Product lon.

o Sample Preparation: Similar to the HPLC method, but may require a solid-phase extraction
(SPE) step for complex matrices to remove interfering substances and concentrate the
analyte.

o Quantification: A calibration curve is generated using a certified reference standard of N-
Nitroso Osimertinib.

Forced Degradation (Stress Testing) Protocol

To induce the formation of degradation products, including N-Nitroso Osimertinib, the drug
product is subjected to the following stress conditions as per ICH guidelines:

Acidic Hydrolysis: 0.1 N HCI at 60°C for 24 hours.

e Basic Hydrolysis: 0.1 N NaOH at 60°C for 24 hours.

o Oxidative Degradation: 3% H202 at room temperature for 24 hours.
o Thermal Degradation: Dry heat at 80°C for 48 hours.

» Photolytic Degradation: Exposure to light providing an overall illumination of not less than 1.2
million lux hours and an integrated near-ultraviolet energy of not less than 200 watt-
hours/square meter.

Mandatory Visualizations

The following diagrams illustrate the key pathways and workflows relevant to the formation and
analysis of N-Nitroso Osimertinib.
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Formation Pathway of N-Nitroso Osimertinib
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Caption: N-Nitroso Osimertinib Formation Pathway.
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Experimental Workflow for N-Nitroso Osimertinib Analysis

Sample Preparation

Osimertinib Drug Product

l

Dissolution in Diluent

'

Filtration

HPLC-UV Analysis LC-MS/MS Analysis

(Screening & General Degradants) (Trace Quantification)

Quantification of
N-Nitroso Osimertinib

l

Comparison with
Acceptable Intake Limits

'

Reporting

Click to download full resolution via product page

Caption: Analytical Workflow for N-Nitroso Osimertinib.
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Logical Relationship of Factors Influencing Nitrosamine Formation
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Caption: Factors Influencing N-Nitroso Osimertinib Formation.

To cite this document: BenchChem. [Benchmarking N-Nitroso Osimertinib Formation: A
Comparative Guide to Storage Conditions]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b16088381/docs#benchmarking-n-nitroso-osimertinib-
formation-a-comparative-guide-to-storage-conditions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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